Cas no 436088-32-3 (Acetic acid,2-[[2-(5-methyl-1H-pyrazol-1-yl)ethyl]thio]-)

• Product Name: Acetic acid,2-[[2-(5-methyl-1H-pyrazol-1-yl)ethyl]thio]-
• CAS No: 436088-32-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 332343
• PubChem ID: 3127257
• Update Time: 2025-04-19

Acetic acid,2-[[2-(5-methyl-1H-pyrazol-1-yl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[2-(5-methyl-1H-pyrazol-1-yl)ethyl]thio]-
• [2-(5-METHYL-PYRAZOL-1-YL)-ETHYLSULFANYL]-ACETIC ACID
• [2-(5-METHYL-PYRAZOL-1-YL)-ETHYLSULFANYL]-ACETICACID
• SMR000124869
• CHEMBL1544259
• 2-[2-(5-methylpyrazol-1-yl)ethylsulfanyl]acetic acid
• 2-((2-(5-Methyl-1H-pyrazol-1-yl)ethyl)thio)acetic acid
• 2-(2-(5-methyl-1H-pyrazol-1-yl)ethylthio)acetic acid
• MLS000067345
• 436088-32-3
• HMS2484G17
• FT-0694253
• AKOS000600235

• MDL： MFCD02223248
• Inchi： 1S/C8H12N2O2S/c1-7-2-3-9-10(7)4-5-13-6-8(11)12/h2-3H,4-6H2,1H3,(H,11,12)
• InChI Key： RYTBKHKAUWOJPK-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCN1C(C)=CC=N1

Computed Properties

• Exact Mass: 200.06200
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Boiling Point: 377.7°C at 760 mmHg
• Flash Point: 182.2°C
• PSA: 80.42000
• LogP: 1.00930

Acetic acid,2-[[2-(5-methyl-1H-pyrazol-1-yl)ethyl]thio]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles